Cas no 1393555-61-7 (1-(6-BROMOPYRIDIN-2-YL)-2-METHYLPROPAN-2-AMINE)

• Product Name: 1-(6-BROMOPYRIDIN-2-YL)-2-METHYLPROPAN-2-AMINE
• CAS No: 1393555-61-7
• MF: C₉H₁₃BrN₂
• MW: 229.116921186447
• CID: 5826679
• PubChem ID: 72214733
• Update Time: 2024-01-14

1-(6-BROMOPYRIDIN-2-YL)-2-METHYLPROPAN-2-AMINE Chemical and Physical Properties

Names and Identifiers

• 1-(6-BROMOPYRIDIN-2-YL)-2-METHYLPROPAN-2-AMINE
• 2-Pyridineethanamine, 6-bromo-α,α-dimethyl-
• 1393555-61-7
• EN300-1913202
• AB77430

• Inchi： 1S/C9H13BrN2/c1-9(2,11)6-7-4-3-5-8(10)12-7/h3-5H,6,11H2,1-2H3
• InChI Key： LJMQKEYNHMLWME-UHFFFAOYSA-N
• SMILES： C1(CC(C)(C)N)=NC(Br)=CC=C1

Computed Properties

• Exact Mass: 228.02621g/mol
• Monoisotopic Mass: 228.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.360±0.06 g/cm3(Predicted)
• Boiling Point: 293.8±25.0 °C(Predicted)
• pka: 8.79±0.25(Predicted)